Cas no 1595954-93-0 (1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione)

• Product Name: 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione
• CAS No: 1595954-93-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5966267
• PubChem ID: 116176208
• Update Time: 2025-06-12

1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione
• 1595954-93-0
• EN300-1127113

• Inchi： 1S/C11H12O4/c12-9(8-3-5-14-7-8)6-10(13)11-2-1-4-15-11/h1-2,4,8H,3,5-7H2
• InChI Key： BHQPFLYSCQLMOO-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(C2=CC=CO2)=O)=O)C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione

Introduction to 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione (CAS No. 1595954-93-0)

1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1595954-93-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both furan and oxolane rings, which endow it with unique structural and chemical properties. The structural framework of 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione incorporates a propane dione moiety, which is a key feature that contributes to its reactivity and potential biological activity.

The furan ring in this molecule is a five-membered aromatic heterocycle containing one oxygen atom. Furan derivatives are well-known for their broad spectrum of biological activities and have been extensively studied in drug discovery due to their ability to interact with various biological targets. The oxolan ring, on the other hand, is a five-membered oxygen-containing heterocycle that is closely related to furan but with an additional methylene group. The presence of both these rings in 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione creates a complex and versatile scaffold that can be exploited for the development of novel therapeutic agents.

The propane dione moiety, consisting of two carbonyl groups separated by a methylene bridge, introduces significant electrophilicity into the molecule. This feature makes 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione a potentially valuable intermediate in organic synthesis and a candidate for further derivatization to achieve specific biological activities. The compound's dual functionality allows for the exploration of diverse chemical transformations, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes, cancer, and inflammation. The structural features of 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione make it a promising candidate for such applications. For instance, the combination of the furan and oxolane rings could facilitate interactions with enzymes that require specific hydrogen bonding patterns or hydrophobic pockets. Additionally, the electrophilic nature of the propane dione moiety could allow for covalent bond formation with nucleophilic residues on target proteins, leading to potent inhibition.

One of the most exciting areas of research involving 1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione is its potential application in modulating enzyme activity through allosteric inhibition. Allosteric modulators are increasingly recognized as a powerful class of drugs due to their ability to bind to sites distinct from the enzyme's active site, thereby regulating enzyme function without directly competing with substrates. The unique structural features of this compound make it an ideal candidate for exploring allosteric inhibition mechanisms. Preliminary studies have suggested that derivatives of 1-(furan-2-yl)-3-(oxolan-3-yloxy)propane]-1-one may exhibit inhibitory effects on various enzymes by interacting with allosteric sites.

The synthesis of 1-(furan 2 yl ) 3 ( oxolan 3 yl ) propane 13 dione presents both challenges and opportunities for synthetic chemists. The presence of both furan and oxolane rings necessitates careful consideration of reaction conditions to ensure regioselectivity and yield optimization. However, recent advances in synthetic methodologies have made it possible to construct such complex heterocyclic frameworks more efficiently than ever before. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the furan and oxolane moieties into the propane dione backbone with high precision.

The potential applications of 1-(furan 2 yl ) 3 ( oxolan 32 yl ) propane 13 dione extend beyond enzyme inhibition. The compound's ability to form hydrogen bonds and its hydrophobic characteristics make it a versatile scaffold for designing molecules that can interact with nucleic acids or other biomolecules. This opens up possibilities for applications in areas such as antiviral and anticancer therapy, where small molecules can disrupt viral replication or induce apoptosis in cancer cells.

In conclusion, 15 ( furan22 yl ) 33 ( oxolan33 yl ) propanedione has emerged as a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to grow, 15 ( furan22 yl ) 33 ( oxolan33 yl ) propanedione will likely play an increasingly important role in drug discovery and development efforts worldwide.